4,4,4-trichloro-3-(methylamino)-1-(4-nitrophenyl)-1-butanone

• IUPAC Name: 4,4,4-trichloro-3-(methylamino)-1-(4-nitrophenyl)butan-1-one
• InChI: InChI=1S/C11H11Cl3N2O3/c1-15-10(11(12,13)14)6-9(17)7-2-4-8(5-3-7)16(18)19/h2-5,10,15H,6H2,1H3
• InChI Key: FQIHYTIJLIRZDF-UHFFFAOYSA-N
• Canonical SMILES: CNC(CC(=O)C1=CC=C(C=C1)[N+](=O)[O-])C(Cl)(Cl)Cl
• Molecular Formula: C11H11Cl3N2O3
• Molecular Weight: 325.6 g/mol

Description

4,4,4-trichloro-3-(methylamino)-1-(4-nitrophenyl)-1-butanone, commonly known as TFM, is a chemical compound that has been widely used as a piscicide for the control of invasive fish species in aquatic ecosystems. TFM is a highly effective and selective toxin that targets the gill-breathing apparatus of fish, causing them to suffocate and die. In

Scientific Research Applications

TFM has been extensively studied for its use as a piscicide in aquatic ecosystems. It is commonly used to control invasive fish species that threaten native fish populations and ecological balance. TFM has also been studied for its potential use as a tool for studying fish behavior and physiology.

Mechanism of Action

TFM acts as a respiratory poison, targeting the gill-breathing apparatus of fish. It disrupts the ion transport mechanisms in the gill cells, leading to an increase in the concentration of chloride ions in the blood and a decrease in the concentration of oxygen. This leads to suffocation and death of the fish.
Biochemical and Physiological Effects:
TFM has been shown to have a number of biochemical and physiological effects on fish. It causes a decrease in the activity of enzymes involved in energy metabolism and an increase in the activity of enzymes involved in stress response. TFM also causes changes in the levels of neurotransmitters in the brain, leading to altered behavior and physiology.

Advantages and Limitations for Lab Experiments

TFM has several advantages for use in lab experiments. It is highly effective and selective, making it a useful tool for studying fish behavior and physiology. However, TFM is also highly toxic and requires careful handling and disposal. It is also important to note that the effects of TFM on fish may vary depending on the species and environmental conditions.

Future Directions

There are several future directions for research on TFM. One area of interest is the development of alternative piscicides that are less toxic and have fewer environmental impacts. Another area of research is the use of TFM as a tool for studying the effects of environmental stressors on fish. Additionally, there is a need for further research on the effects of TFM on non-target species and the potential for bioaccumulation and biomagnification in aquatic ecosystems.
Conclusion:
TFM is a highly effective and selective piscicide that has been widely used for the control of invasive fish species in aquatic ecosystems. It has also been studied for its potential use as a tool for studying fish behavior and physiology. However, TFM is highly toxic and requires careful handling and disposal. There is a need for further research on the effects of TFM on non-target species and the potential for bioaccumulation and biomagnification in aquatic ecosystems.